Cas no 1191988-22-3 (rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol)
1191988-22-3 structure
Product Name:rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol
CAS No:1191988-22-3
MF:C16H14O2
MW:238.281164646149
CID:5672534
Update Time:2024-02-03
rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol Chemical and Physical Properties
Names and Identifiers
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- rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol
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- Inchi: 1S/C16H14O2/c17-15(12-11-13-7-3-1-4-8-13)16(18)14-9-5-2-6-10-14/h1-10,15-18H/t15-,16+/m0/s1
- InChI Key: IBILKAQFKDQDGP-JKSUJKDBSA-N
- SMILES: [C@H](C1=CC=CC=C1)(O)[C@@H](O)C#CC1=CC=CC=C1
Experimental Properties
- Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 90-92 °C
- Boiling Point: 446.4±45.0 °C(Predicted)
- pka: 12.26±0.20(Predicted)
rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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